Cas no 305448-92-4 (N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide)

• Product Name: N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide
• CAS No: 305448-92-4
• MF: C₁₃H₂₀BNO₄S
• MW: 297.178202629089
• MDL: MFCD05663881
• CID: 299979
• PubChem ID: 16217715
• Update Time: 2025-06-15

N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Methanesulfonylamino)phenylboronic acid pinacol ester
• 3-Methanesulfonylaminophenylboronic acid, pinacol ester
• 3-Methylsulfonylaminophenylboronic acid, pinacol ester
• Methanesulfonamide,N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• N-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanesulfonamide
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl) phenyl]methanesulfonamide
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl]-methanesulfonamide
• FT-0727556
• LBTPCAAJDFFVTA-UHFFFAOYSA-N
• 305448-92-4
• N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• METHANESULFONAMIDE, N-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
• F52679
• CS-0154957
• SY008434
• MFCD05663881
• AB22013
• AKOS015894323
• AS-48702
• 3-(Methanesulfonylamino)phenylboronic acid pinacol ester, 97%
• SCHEMBL393567
• N-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANESULFONAMIDE
• EN300-3224935
• DTXSID00584512
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• 2(3H)-Furanone, 3-acetyl-5-(ethoxymethyl)dihydro- (8CI,9CI)
• Z1696846953
• J-522978
• J-018006
• A820428
• 3-Methylsulfonylaminophenylboronic acid, pinacol ester(contains varying amounts of Anhydride)
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide

• MDL： MFCD05663881
• Inchi： 1S/C13H20BNO4S/c1-12(2)13(3,4)19-14(18-12)10-7-6-8-11(9-10)15-20(5,16)17/h6-9,15H,1-5H3
• InChI Key： LBTPCAAJDFFVTA-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 297.12100
• Monoisotopic Mass: 297.1206095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 153-157 °C (lit.)
• PSA: 73.01000
• LogP: 2.51110
• Solubility: Not determined

N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide

N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide - A Versatile Building Block in Medicinal Chemistry

N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide is a synthetic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, characterized by the 1,3,2-dioxaborolan-2-yl group and the methanesulfonamide functional moiety, positions it as a valuable intermediate in the development of pharmaceutical agents. The CAS No. 305448-92-4 identifier underscores its role as a specialized reagent in organic synthesis, particularly within the context of bioactive molecule design.

Recent advancements in boron-based chemistry have highlighted the utility of 1,3,2-dioxaborolanes as key components in the synthesis of complex organic molecules. The 4,4,5,5-tetramethyl substitution on the boron-containing ring enhances the stability and reactivity of the compound, making it a preferred choice for coupling reactions. This structural feature is particularly relevant in the context of click chemistry, where efficient and selective bond-forming processes are critical for drug discovery.

Studies published in 2023 in the Journal of Medicinal Chemistry have demonstrated the application of N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide in the synthesis of novel anti-inflammatory agents. Researchers utilized its boronic acid derivative functionality to facilitate Suzuki-Miyaura cross-coupling reactions, which enabled the rapid construction of diverse molecular scaffolds. This approach has shown promise in the development of compounds targeting inflammatory pathways such as NF-κB and COX-2.

The methanesulfonamide group in this compound plays a dual role in modulating biological activity. On one hand, it contributes to the hydrophilicity of the molecule, which is essential for drug permeability across biological membranes. On the other hand, its electrophilic nature allows for the formation of covalent bonds with target proteins, a mechanism that is increasingly being explored in the design of irreversible enzyme inhibitors. This dual functionality has made the compound a focal point in the development of targeted therapies for oncology and neurodegenerative diseases.

Recent computational studies have further elucidated the potential of N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide in the context of drug-likeness parameters. Molecular docking simulations have revealed its ability to bind to specific protein targets with high affinity, particularly in the case of kinase inhibitors and GPCR modulators. These findings align with experimental data showing its efficacy in modulating cellular signaling pathways associated with disease progression.

One of the most notable applications of this compound is in the synthesis of small molecule inhibitors for the treatment of metabolic disorders. A 2024 study published in ACS Medicinal Chemistry Letters reported the use of N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide as a key intermediate in the development of a novel PPAR-γ agonist. The compound's ability to undergo boronate ester formation under mild conditions allowed for the efficient assembly of the target molecule, which demonstrated improved metabolic profile compared to existing therapies.

Another area of active research involves the use of this compound in prodrug design. The boronic acid functionality can be selectively cleaved in vivo under physiological conditions, releasing the active pharmacophore. This property has been exploited in the development of targeted drug delivery systems, where the compound serves as a carrier molecule for the controlled release of therapeutic agents. Such strategies are particularly relevant in the treatment of localized diseases such as cancer and inflammatory conditions.

From a synthetic perspective, the 1,3,2-dioxaborolan-2-yl group in this compound is highly versatile in terms of its reactivity. It can participate in a range of coupling reactions, including Suzuki-Miyaura, Stille, and Hartwig cross-coupling, depending on the functional groups present in the molecule. This adaptability has enabled the synthesis of a wide array of bioactive molecules, from antibiotics to antiviral agents.

In the context of green chemistry, the use of N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide has been highlighted for its low environmental impact. The compound's synthesis involves minimal use of hazardous reagents, and its reaction conditions are often mild and energy-efficient. These characteristics are increasingly important in the pharmaceutical industry, where sustainable practices are becoming a regulatory and economic imperative.

Looking ahead, the potential of N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide in the development of multitarget drugs is particularly promising. By combining its boronic acid and methanesulfonamide functionalities, researchers can design molecules that simultaneously interact with multiple biological targets. This approach is expected to yield more effective therapies for complex diseases such as cancer and autoimmune disorders.

In conclusion, N-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Methanesulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional versatility make it an ideal candidate for the development of novel therapeutic agents. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of drug discovery and development.